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Compound of Interest

Compound Name: Azithromycin hydrate

Cat. No.: B2801444 Get Quote

Introduction

Azithromycin is a broad-spectrum macrolide antibiotic belonging to the azalide subclass.[1][2] It

is a derivative of erythromycin and functions by inhibiting protein synthesis in susceptible

bacteria.[3] Specifically, azithromycin binds to the 50S ribosomal subunit of the 70S ribosome,

preventing the translocation step of protein synthesis.[1][4][5] Resistance can arise from

mutations in the 50S rRNA, which prevents the binding of the antibiotic.[4] In research and

clinical settings, it is often used as the dihydrate form, a white crystalline powder.[3][4][6]

Proper preparation and storage of azithromycin dihydrate stock solutions are critical for

ensuring experimental reproducibility and maintaining the compound's stability and efficacy.

These notes provide detailed protocols and data for researchers, scientists, and drug

development professionals.

Physicochemical Properties and Solubility
Understanding the fundamental properties of azithromycin dihydrate is the first step in

preparing stable and accurate stock solutions.

Table 1: Chemical and Physical Properties of Azithromycin Dihydrate
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Property Value Reference

CAS Number 117772-70-0 [4][7][8]

Molecular Formula C₃₈H₇₂N₂O₁₂·2H₂O [3][4][8]

Molecular Weight 785.02 g/mol [4][5][7]

| Appearance | White to off-white crystalline powder |[4][9] |

The solubility of azithromycin dihydrate varies significantly across different solvents. It is

sparingly soluble in aqueous solutions but shows good solubility in several organic solvents.[4]

[10] For applications requiring aqueous buffers, a two-step dissolution process is

recommended.[11]

Table 2: Solubility of Azithromycin Dihydrate in Common Laboratory Solvents
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Solvent Reported Solubility Notes Reference

DMSO
~100 mg/mL
(127.38 mM)

Use of fresh,
anhydrous DMSO
is recommended as
absorbed moisture
can reduce
solubility.

[7][10]

~5 mg/mL

A different source

reports lower

solubility. Users

should test solubility

for their specific

application.

[11]

Ethanol
~100 mg/mL (127.38

mM)
--- [4][10]

~16 mg/mL

A different source

reports lower

solubility.

[11]

Aqueous Buffers
Sparingly soluble /

Insoluble

For aqueous

solutions, first dissolve

in an organic solvent

like ethanol before

diluting with buffer.

[4][11]

Ethanol:PBS (pH 7.2)

(1:1)
~0.50 mg/mL

Achieved by first

dissolving in ethanol,

then diluting with PBS.

[11]

Propylene Glycol High Solubility

Identified as a non-

volatile solvent

showing maximum

solubility in one study.

[12]

| Methanol | Soluble | Used as a solvent for preparing solid dispersions. |[6] |
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Experimental Workflows and Protocols
Workflow for Stock Solution Preparation
The choice of workflow depends on the final desired solvent system (organic vs. aqueous).

Workflow 1: Non-Aqueous Stock Solution Workflow 2: Aqueous Working Solution

Weigh Azithromycin
Dihydrate Powder

Add Anhydrous Solvent
(e.g., DMSO, Ethanol)

Vortex/Sonicate until
Completely Dissolved

Sterile Filter
(Optional, 0.22 µm)

Aliquot and Store
Appropriately

Prepare Concentrated Stock
in Ethanol (see Workflow 1)

Add Stock Solution Dropwise
to Aqueous Buffer with Vortexing

Adjust to Final Volume
with Aqueous Buffer

Use Immediately

Click to download full resolution via product page

Caption: Workflows for preparing non-aqueous and aqueous solutions.

Protocol 1: Preparation of High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a 20 mg/mL stock solution, which can be further

diluted for various applications.
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Materials:

Azithromycin Dihydrate powder (MW: 785.02 g/mol )

Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance and weighing paper

Vortex mixer and/or sonicator

Procedure:

Calculation: Determine the required mass of azithromycin dihydrate based on the desired

final concentration and volume. For example, to prepare 10 mL of a 20 mg/mL stock solution,

200 mg (0.20 g) is needed.[13]

Weighing: Accurately weigh the calculated amount of azithromycin dihydrate powder in a

sterile environment.

Dissolution: Transfer the powder to a sterile container. Add the calculated volume of

anhydrous DMSO (e.g., 10 mL).[13]

Mixing: Cap the container securely and vortex or sonicate at room temperature until the

powder is completely dissolved.[13] Gentle warming in a water bath may be used to aid

dissolution, but temperature stability should be considered.

Aliquoting and Storage: Dispense the stock solution into single-use aliquots in sterile

cryovials to minimize contamination and avoid repeated freeze-thaw cycles.[7] Store the

aliquots as recommended in Table 3.

Protocol 2: Preparation of Working Solution in Aqueous
Buffer
This protocol is for applications requiring an aqueous medium. Due to the poor water solubility

of azithromycin, a two-step process is necessary.[11]
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Materials:

High-concentration stock solution of azithromycin in Ethanol (from Protocol 1, substituting

ethanol for DMSO)

Sterile aqueous buffer of choice (e.g., Phosphate-Buffered Saline, pH 7.2)

Sterile conical tubes

Procedure:

Primary Stock: Prepare a concentrated stock solution in ethanol (e.g., 10-20 mg/mL)

following Protocol 1.

Dilution: While vortexing the aqueous buffer, add the required volume of the ethanolic stock

solution dropwise to the buffer. This gradual addition helps prevent precipitation.

Final Concentration: Adjust to the final desired volume with the aqueous buffer. For example,

to achieve a 0.5 mg/mL solution in 10 mL of PBS, add 0.5 mL of a 10 mg/mL ethanolic stock

to 9.5 mL of PBS.

Usage: Use the freshly prepared aqueous solution immediately. Storage for more than one

day is not recommended due to potential precipitation and degradation.[11]

Mechanism of Action
Azithromycin inhibits bacterial growth by interfering with protein synthesis.

Bacterial Cell

Azithromycin

50S Subunit
 Binds to

70S Ribosome

Inhibition Protein Synthesis Bacterial Growth
Inhibited
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Click to download full resolution via product page

Caption: Azithromycin's mechanism of action on bacterial ribosomes.

Storage and Stability
Proper storage is crucial to prevent degradation and ensure the potency of azithromycin

dihydrate. The dihydrate form is generally stable, but it can be affected by temperature,

humidity, and light.[14][15]

Table 3: Recommended Storage Conditions for Azithromycin Dihydrate

Form Solvent Temperature Duration Reference

Powder N/A -20°C 3 years [7]

N/A 15°C to 30°C

See

manufacturer's

date

[16][17]

Stock Solution DMSO / Ethanol -80°C 1 year [7]

DMSO / Ethanol -20°C 1 month [7]

Reconstituted

Suspension
Aqueous 5°C to 30°C Up to 10 days [16][17]

Diluted for

Injection
Aqueous ≤ 30°C 24 hours [16]

| | Aqueous | 2°C to 8°C (Refrigerated) | 72 hours |[16] |

Key Stability Considerations:

Freeze-Thaw Cycles: To maintain the stability of stock solutions, it is highly recommended to

aliquot them into single-use volumes to avoid repeated freezing and thawing.[7]

Moisture: The anhydrous form of azithromycin is hygroscopic and will readily convert to the

more stable dihydrate form in the presence of moisture.[14][18] It is important to control

moisture levels during storage and handling of the powder.[14]
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Light and pH: Azithromycin is known to degrade upon exposure to UV light, solar luminosity,

and both acidic and basic conditions.[15] Protect solutions from light by using amber vials or

wrapping containers in foil. Prepare solutions in buffers close to neutral pH unless the

experimental design requires otherwise, and be aware of accelerated degradation.

Aqueous Stability: Aqueous solutions are significantly less stable than those in organic

solvents. It is best practice to prepare aqueous working solutions fresh for each experiment

and not to store them for more than a day.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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